Cas no 1261932-08-4 (5-(3-Chloro-5-methylphenyl)-3-cyanophenol)

• Product Name: 5-(3-Chloro-5-methylphenyl)-3-cyanophenol
• CAS No: 1261932-08-4
• MF: C₁₄H₁₀ClNO
• MW: 243.688302516937
• MDL: MFCD18314353
• CID: 2764329
• PubChem ID: 53220028
• Update Time: 2025-10-29

5-(3-Chloro-5-methylphenyl)-3-cyanophenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chloro-5-methylphenyl)-3-cyanophenol, 95%
• 3'-Chloro-5-hydroxy-5'-methyl[1,1'-biphenyl]-3-carbonitrile
• MFCD18314353
• 1261932-08-4
• 5-(3-CHLORO-5-METHYLPHENYL)-3-CYANOPHENOL
• DTXSID40684808
• 5-(3-Chloro-5-methylphenyl)-3-cyanophenol

• MDL： MFCD18314353
• Inchi： 1S/C14H10ClNO/c1-9-2-11(6-13(15)3-9)12-4-10(8-16)5-14(17)7-12/h2-7,17H,1H3
• InChI Key： JWWMYPWCSVTEOG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1)C1C=C(C#N)C=C(C=1)O

Computed Properties

• Exact Mass: 243.0450916Da
• Monoisotopic Mass: 243.0450916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 44Ų

Additional information on 5-(3-Chloro-5-methylphenyl)-3-cyanophenol

Introduction to 5-(3-Chloro-5-methylphenyl)-3-cyanophenol (CAS No. 1261932-08-4)

5-(3-Chloro-5-methylphenyl)-3-cyanophenol, a compound with the chemical identifier CAS No. 1261932-08-4, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to a class of phenolic derivatives that have garnered considerable attention due to their potential biological activities. The structural features of this molecule, particularly the presence of a chloro substituent at the 3-position and a cyanophenol moiety, contribute to its unique chemical properties and make it a subject of interest for further research.

The synthesis and characterization of 5-(3-Chloro-5-methylphenyl)-3-cyanophenol involve meticulous chemical processes that ensure high purity and yield. The introduction of the chloro group and the cyanophenol moiety are critical steps in its synthesis, requiring precise control over reaction conditions to achieve the desired product. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are employed to confirm the structural integrity of the compound.

In recent years, there has been growing interest in phenolic compounds due to their diverse biological activities. These compounds have been shown to exhibit antioxidant, anti-inflammatory, and antimicrobial properties, making them valuable candidates for drug development. The presence of both a chloro substituent and a cyanophenol group in 5-(3-Chloro-5-methylphenyl)-3-cyanophenol suggests that it may possess unique pharmacological properties that could be exploited for therapeutic purposes.

One of the most promising areas of research involving 5-(3-Chloro-5-methylphenyl)-3-cyanophenol is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The structural motifs present in this compound can be modified or incorporated into larger molecules to enhance their biological activity. For instance, researchers have explored the use of similar phenolic derivatives in the development of novel anticancer agents. The cyanophenol moiety, in particular, has been shown to interact with biological targets in ways that could lead to potent therapeutic effects.

The latest advancements in computational chemistry have also played a crucial role in understanding the behavior of 5-(3-Chloro-5-methylphenyl)-3-cyanophenol. Molecular modeling studies have been conducted to predict how this compound interacts with biological targets such as enzymes and receptors. These studies provide valuable insights into its potential pharmacological activity and help guide the design of more effective drugs. By leveraging computational methods, researchers can optimize the structure of this compound to enhance its binding affinity and reduce potential side effects.

In addition to its pharmaceutical applications, 5-(3-Chloro-5-methylphenyl)-3-cyanophenol has shown promise in other areas of research. For example, it has been investigated for its potential use as a ligand in coordination chemistry. The combination of a chloro group and an electron-withdrawing cyanophenol moiety makes this compound an attractive candidate for forming stable complexes with metal ions. Such complexes have applications in catalysis, material science, and even as sensors for detecting environmental pollutants.

The environmental impact of 5-(3-Chloro-5-methylphenyl)-3-cyanophenol is also an area of concern that requires careful consideration. While this compound has not been classified as hazardous or toxic, its persistence in the environment could pose risks if not handled properly. Researchers are actively studying ways to minimize its environmental footprint through green chemistry approaches. These efforts include developing more efficient synthetic routes that reduce waste and using biodegradable solvents to minimize environmental impact.

The future prospects for 5-(3-Chloro-5-methylphenyl)-3-cyanophenol are promising, with ongoing research aimed at uncovering new applications and improving its synthesis methods. As our understanding of molecular interactions continues to grow, so too will our ability to harness the potential of this compound for various scientific and medical applications. The combination of traditional organic synthesis techniques with cutting-edge computational methods will be key to unlocking its full potential.